6-(3-furyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide

• Molecular Formula: C18H13N3O2
• Molecular Weight: 303.3 g/mol
• IUPAC Name: 6-(furan-3-yl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C18H13N3O2/c22-18(19-15-4-2-1-3-5-15)16-11-21-10-13(6-7-17(21)20-16)14-8-9-23-12-14/h1-12H,(H,19,22)
• InChI Key: WNRSKYWYTGQAEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN3C=C(C=CC3=N2)C4=COC=C4

Description

6-(3-furyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C18H13N3O2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 mg of 6-bromo-N-phenylimidazo[1,2-a]pyridine-2-carboxamide (Intermediate 1), 10 mL of dioxane, 400 μL of 3-(triethoxysilyl)furan, 42 mg of palladium acetate, 42 mg of 1,4-diazabicyclo(2.2.2)octane (DABCO) and 1.5 mL of a molar solution of tetrabutylammonium fluoride in tetrahydrofuran are placed in a microwave tube. The reaction mixture is heated for 3 hours in a microwave machine set at 120° C., 200 μL of 3-(triethoxysilyl)furan, 20 mg of palladium acetate and 20 mg of DABCO are then added and the mixture is heated for a further 1.5 hours in a microwave machine set at 150° C. and then cooled and filtered. The filtrate is concentrated to dryness under reduced pressure and the residue is chromatographed on a silica cartridge, eluting with dichloromethane. The fractions containing the pure expected product are combined and evaporated to dryness under reduced pressure. The solid is dissolved while hot in a mixture of dichloromethane and methanol. The hot solution is filtered and treated with diisopropyl ether. The precipitate formed is filtered off by suction and dried to give 25 mg of 6-(3-furyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide in the form of a yellow solid.